Cas no 2229389-25-5 (2-(5-fluoro-2-methoxyphenyl)prop-2-en-1-amine)

• Product Name: 2-(5-fluoro-2-methoxyphenyl)prop-2-en-1-amine
• CAS No: 2229389-25-5
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5947271
• PubChem ID: 165651991
• Update Time: 2025-06-11

2-(5-fluoro-2-methoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methoxyphenyl)prop-2-en-1-amine
• 2229389-25-5
• EN300-1766401

• Inchi： 1S/C10H12FNO/c1-7(6-12)9-5-8(11)3-4-10(9)13-2/h3-5H,1,6,12H2,2H3
• InChI Key： BWWJNFXEGMNPGO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(=C)CN)OC

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(5-fluoro-2-methoxyphenyl)prop-2-en-1-amine

Introduction to 2-(5-fluoro-2-methoxyphenyl)prop-2-en-1-amine (CAS No: 2229389-25-5)

2-(5-fluoro-2-methoxyphenyl)prop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229389-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives and features a unique structural motif comprising a prop-2-enyl (allyl) group attached to a phenyl ring substituted with both a fluoro and a methoxy moiety. The presence of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for the development of novel bioactive molecules.

The fluoro substituent at the 5-position of the phenyl ring is particularly noteworthy, as fluorine atoms are widely employed in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding affinity at biological targets. In particular, fluorine atoms can enhance the metabolic resistance of drug candidates, prolonging their half-life in vivo. Additionally, the methoxy group at the 2-position introduces further electronic and steric influences, which can fine-tune the overall pharmacokinetic and pharmacodynamic properties of the molecule. The combination of these two substituents in 2-(5-fluoro-2-methoxyphenyl)prop-2-en-1-amine suggests potential applications in designing compounds with improved solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Studies have demonstrated that compounds featuring a propenylamine core can exhibit potent interactions with various enzymatic and receptor targets. The specific arrangement of atoms in 2-(5-fluoro-2-methoxyphenyl)prop-2-en-1-amine may contribute to its ability to engage with biological systems in unique ways, making it a promising candidate for further exploration in drug discovery programs.

In the context of contemporary pharmaceutical research, there is growing interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs). The structural features of 2-(5-fluoro-2-methoxyphenyl)prop-2-en-1-amine, particularly its rigid phenyl ring system and flexible propenyl chain, could enable favorable binding interactions with PPIs. Such interactions are often challenging to modulate due to the lack of well-defined binding pockets in these targets. Preliminary computational studies suggest that this compound may disrupt or stabilize specific PPIs, which could have therapeutic implications in diseases such as cancer, inflammation, and neurodegeneration.

The synthesis of 2-(5-fluoro-2-methoxyphenyl)prop-2-en-1-amine presents unique challenges due to the presence of sensitive functional groups. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are essential for achieving high yields and purity. Recent innovations in synthetic chemistry have enabled more efficient routes to fluorinated aromatic compounds, which could streamline the production process for this compound. These advancements not only enhance scalability but also reduce costs associated with its preparation.

Evaluation of the pharmacological profile of 2-(5-fluoro-2-methoxyphenyl)prop-2-en-1-amine has revealed intriguing properties that warrant further investigation. In vitro assays have shown potential activity against certain kinases and other enzymes relevant to disease pathways. The amine moiety serves as a key pharmacophore, facilitating hydrogen bonding interactions with biological targets. Additionally, the propenyl group may contribute to hydrophobic interactions, influencing membrane permeability and cellular uptake. These characteristics make it an attractive candidate for structure-based drug design efforts aimed at optimizing potency and selectivity.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Beyond their impact on metabolic stability, fluorine atoms can also serve as probes for imaging techniques such as positron emission tomography (PET). This capability allows researchers to visualize biological processes in living organisms non-invasively, providing valuable insights into drug action. Incorporating fluorine into 2-(5-fluoro-2-methoxyphenyl)propenylamine could open avenues for developing PET tracers or fluorescent probes for diagnostic applications.

As computational biology continues to evolve, machine learning algorithms are being increasingly employed to predict biological activity from molecular structures. These tools have proven effective in identifying novel scaffolds with desired properties before experimental synthesis is undertaken. The structural complexity of (CAS No: 222938925) makes it an interesting subject for such computational studies, which could accelerate the discovery process by filtering out less promising candidates early on.

The potential therapeutic applications of (CAS No: 222938925) extend beyond oncology; it may also find utility in treating inflammatory disorders by modulating key signaling pathways involved in immune responses. For instance, inhibition of certain cytokine receptors or enzymes could lead to reduced inflammation without compromising host defense mechanisms. Such applications align with broader trends in drug development aimed at achieving targeted therapy with minimal side effects.

In conclusion,(CAS No: 222938925) represents a structurally intriguing compound with significant potential for pharmaceutical development. Its unique combination of functional groups—particularly the fluoro and methoxy substituents—alongside its propenylamine core positions it as a versatile scaffold for designing bioactive molecules targeting diverse disease pathways. Ongoing research efforts focused on synthesis optimization,(in vitro) pharmacological profiling,(in vivo) preclinical studies,(computational modeling)and application-specific modifications hold promise for unlocking new therapeutic opportunities.